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Compound of Interest

Compound Name: bFGF (119-126)

Cat. No.: B132519

For researchers, scientists, and drug development professionals, ensuring safe laboratory
practices is paramount, especially when handling biologically active peptides like the basic
Fibroblast Growth Factor fragment bFGF (119-126). Adherence to proper personal protective
equipment (PPE) guidelines, handling procedures, and disposal methods is critical to minimize
exposure and maintain a safe research environment. While specific quantitative exposure limits
for bFGF (119-126) are not established, a comprehensive safety strategy based on its material
safety data sheets (MSDS) provides a robust framework for its handling.

Personal Protective Equipment (PPE)

When working with bFGF (119-126), a comprehensive suite of personal protective equipment
IS necessary to prevent skin and eye contact, inhalation, and ingestion.[1][2] The recommended
PPE includes:

» Eye Protection: Safety goggles with side-shields are essential to protect the eyes from
splashes or airborne particles.[1]

» Hand Protection: Wear protective gloves to prevent skin contact.[1] The specific glove
material should be chosen based on the solvent used to reconstitute the peptide and the
duration of handling.

o Body Protection: Impervious clothing, such as a lab coat, is required to protect the skin from
accidental spills.[1]
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o Respiratory Protection: In situations where dust or aerosols may be generated, respiratory

protection should be used.[2] This could range from a dust respirator to more advanced

respiratory protection depending on the scale of the work and the potential for aerosolization.

[2]3]

Hazard Summary and First Aid

bFGF (119-126) is not classified as a hazardous substance or mixture according to GHS

classifications available in some safety data sheets.[1] However, it may be harmful if swallowed

or in contact with the skin, and may cause respiratory tract irritation if inhaled.[2] In case of

exposure, the following first aid measures should be taken:

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, ensuring to lift the
upper and lower eyelids.[1][2] Seek medical

attention.[1]

Skin Contact

Wash the affected area immediately and
thoroughly with soap and plenty of water.[2]
Remove contaminated clothing.[1] If irritation

persists, seek medical attention.

Remove the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation . . . —_—
breathing, give artificial respiration.[1][2] Seek
medical attention.
Wash out the mouth with water. Do NOT induce
Ingestion vomiting.[1][2] Seek immediate medical

attention.

Operational and Disposal Plans

Handling: Researchers should handle bFGF (119-126) in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.[1] Avoid the formation of dust

and aerosols.[1] Good laboratory hygiene practices, such as washing hands after handling, are
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crucial. Lyophilized peptides are often hygroscopic; therefore, it is recommended to allow the
product to warm to room temperature in a desiccator before opening to prevent moisture
absorption.[3][4]

Storage: For long-term stability, lyophilized bFGF (119-126) should be stored at -20°C or
-80°C, desiccated, and protected from light.[1][2] Once reconstituted, peptide solutions should
be aliquoted and stored frozen at -15°C or below for short-term use.[3][4] Repeated freeze-
thaw cycles should be avoided.

Spill Management: In the event of a spill, ensure the area is well-ventilated. Wear appropriate
PPE and prevent the spill from entering drains or water courses.[1] For liquid spills, absorb with
an inert material. For solid spills, carefully sweep up the material to avoid generating dust.[5]
Decontaminate the spill area and dispose of the waste in accordance with institutional and local
regulations.

Disposal: All waste materials, including contaminated PPE and unused product, must be
disposed of in accordance with local, state, and federal regulations.[2] Due to its biological
activity, it is critical to prevent the release of peptide-based compounds into the environment.[6]

Experimental Workflow for Handling bFGF (119-126)

The following diagram outlines the standard workflow for safely handling bFGF (119-126) in a
laboratory setting.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.bachem.com/knowledge-center/technical-notes/care-and-handling-of-peptides/
https://www.benchchem.com/product/b132519?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-P5321/bFGF-119-126-SDS-MedChemExpress.pdf
https://www.eurogentec.com/assets/c41b17c4-e249-466d-bcda-49aabdde5db8/sds-en-as-61070-basic-fibroblast-growth-factor-119-126.pdf
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.bachem.com/knowledge-center/technical-notes/care-and-handling-of-peptides/
http://file.medchemexpress.com/batch_PDF/HY-P5321/bFGF-119-126-SDS-MedChemExpress.pdf
https://www.ajitrade.com/stemfit/pdf/SDS%20bFGF%20170808v4.pdf
https://www.eurogentec.com/assets/c41b17c4-e249-466d-bcda-49aabdde5db8/sds-en-as-61070-basic-fibroblast-growth-factor-119-126.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Peptide_Based_Research_Compounds_The_Case_of_Dumorelin.pdf
https://www.benchchem.com/product/b132519?utm_src=pdf-body
https://www.benchchem.com/product/b132519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

'

Prepare Well-Ventilated Workspace
(e.g., Chemical Fume Hood)

'

[Allow Lyophilized Peptide to Reach Room Temperature in Desiccator]

. J
4 N

Handlin%and Use

[ Carefully Weigh Peptide ]

[ Reconstitute in Appropriate Buﬁerj

Perform Experiment

Cleanup and Disposal

[ Decontaminate Work Surfaces ]

Dispose of Contaminated Materials
(e.g., pipette tips, tubes) in Designated Waste

'

[ Remove and Dispose of PPE Properly ]

[ Wash Hands Thoroughly j

Click to download full resolution via product page

G J

Safe Handling Workflow for bFGF (119-126)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b132519?utm_src=pdf-body-img
https://www.benchchem.com/product/b132519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b132519?utm_src=pdf-custom-synthesis
http://file.medchemexpress.com/batch_PDF/HY-P5321/bFGF-119-126-SDS-MedChemExpress.pdf
https://www.eurogentec.com/assets/c41b17c4-e249-466d-bcda-49aabdde5db8/sds-en-as-61070-basic-fibroblast-growth-factor-119-126.pdf
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.bachem.com/knowledge-center/technical-notes/care-and-handling-of-peptides/
https://www.ajitrade.com/stemfit/pdf/SDS%20bFGF%20170808v4.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Peptide_Based_Research_Compounds_The_Case_of_Dumorelin.pdf
https://www.benchchem.com/product/b132519#personal-protective-equipment-for-handling-bfgf-119-126
https://www.benchchem.com/product/b132519#personal-protective-equipment-for-handling-bfgf-119-126
https://www.benchchem.com/product/b132519#personal-protective-equipment-for-handling-bfgf-119-126
https://www.benchchem.com/product/b132519#personal-protective-equipment-for-handling-bfgf-119-126
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b132519?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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